molecular formula C7H9O4P B8762831 [Hydroxy(phenyl)methyl]phosphonic acid

[Hydroxy(phenyl)methyl]phosphonic acid

Cat. No. B8762831
M. Wt: 188.12 g/mol
InChI Key: YLVXPXINUWURSG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[Hydroxy(phenyl)methyl]phosphonic acid is a useful research compound. Its molecular formula is C7H9O4P and its molecular weight is 188.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality [Hydroxy(phenyl)methyl]phosphonic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [Hydroxy(phenyl)methyl]phosphonic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

[Hydroxy(phenyl)methyl]phosphonic acid

Molecular Formula

C7H9O4P

Molecular Weight

188.12 g/mol

IUPAC Name

[hydroxy(phenyl)methyl]phosphonic acid

InChI

InChI=1S/C7H9O4P/c8-7(12(9,10)11)6-4-2-1-3-5-6/h1-5,7-8H,(H2,9,10,11)

InChI Key

YLVXPXINUWURSG-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(O)P(=O)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4 (0.15 g, 0.69 mmol, 1 eq) was dissolved in dry DCM (5 mL). TMSBr (0.77 mL, 5.52 mmol, 8 eq) was added to the solution under an inert atmosphere. The reaction was stirred for 20 h at room temperature. The solvent was then evaporated, and MeOH (5 mL) was added to the reaction mixture and stirred for 1 h. The solvent was evaporated and the crude product was dissolved in water (5 mL), filtered and freeze dried, yielding 6 as a white powder (130 mg, 70%). 1H NMR (400 MHz, D2O) δ 7.52-7.31 (m, 5H), 4.99 (d, J=12.3 Hz, 1H). 13C NMR (101 MHz, D2O) δ 137.45, 128.78 (d, JC-P=2.3 Hz), 128.52 (d, JC-P=2.9 Hz), 127.39 (d, JC-P=5.7 Hz), 71.02 (d, JC-P=158.3 Hz). 31P NMR (162 MHz D2O) δ 20.98 (s). ESIMS calculated for C-7H9O4PNa [M+Na]+211.01, found: 211.02; mp 160-162° C.
Name
Quantity
0.15 g
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.77 mL
Type
reactant
Reaction Step Two
Name
Yield
70%

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